N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine
Overview
Description
N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine, also known as DMTA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMTA is a pyrimidine derivative that has been synthesized using various methods, including the use of triazoles and other chemical reagents.
Mechanism of Action
The mechanism of action of N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine involves its interaction with specific enzymes that are involved in various cellular processes. N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine inhibits the activity of these enzymes by binding to their active sites, thereby preventing them from carrying out their normal functions. This inhibition leads to a decrease in the activity of the enzymes, which in turn leads to a decrease in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in various research applications. N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine is also stable under a wide range of conditions, making it suitable for long-term storage. However, there are also some limitations to the use of N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine in lab experiments. One of the major limitations is its toxicity, which can limit its use in certain applications.
Future Directions
There are several future directions for the use of N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine in scientific research. One of the most promising directions is in the development of new cancer therapies. N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine has shown significant potential in inhibiting the growth and proliferation of cancer cells, and further research is needed to explore its potential as a cancer treatment. Another future direction is in the development of new anti-inflammatory and anti-oxidant therapies. N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine has shown promising results in these areas, and further research is needed to explore its potential in these applications.
Synthesis Methods
The synthesis of N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine involves the reaction between 4-chloro-6-(1,2,4-triazol-1-yl)pyrimidine and dimethylamine in the presence of a base. The reaction is carried out in a solvent such as acetonitrile or DMF, and the product is obtained by purification using column chromatography. The yield of N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine synthesis can be improved by optimizing the reaction conditions, such as the reaction temperature, time, and concentration of reagents.
Scientific Research Applications
N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine has shown promising results in various scientific research applications. One of the most significant applications of N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine is in the field of cancer research. N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine has been shown to inhibit the growth of cancer cells in vitro and in vivo. It does so by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. N,N-Dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
properties
IUPAC Name |
N,N-dimethyl-6-(1,2,4-triazol-1-yl)pyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N6/c1-13(2)7-3-8(11-5-10-7)14-6-9-4-12-14/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUOCCQRVYBFZGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=NC(=C1)N2C=NC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(1H-imidazol-1-yl)propyl][1]benzofuro[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2808351.png)
![2-Cyclopentylsulfanyl-1-(4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraen-11-yl)ethanone](/img/structure/B2808360.png)
![N-(2,4-dimethylphenyl)-2-({5-[(4-methoxyphenyl)methyl]-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide](/img/structure/B2808368.png)